Cas no 1805350-24-6 (Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate)

• Product Name: Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate
• CAS No: 1805350-24-6
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4860892
• Update Time: 2025-10-29

Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-2-17-8(15)4-6-9(16)5(10(12)13)3-7(11)14-6/h3,10,16H,2,4H2,1H3
• InChI Key： BVOBJGNKXWVUMX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(CC(=O)OCC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate

Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1805350-24-6): An Overview of Its Synthesis, Properties, and Applications

Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1805350-24-6) is a versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a brominated pyridine ring, a difluoromethyl group, and an ester functionality. These features contribute to its diverse chemical reactivity and biological activity.

The synthesis of Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate has been the subject of several recent studies. One common approach involves the reaction of 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid with ethanol in the presence of a coupling reagent such as HATU or EDC·HCl. This method provides high yields and excellent purity, making it suitable for large-scale production. Another notable synthetic route involves the palladium-catalyzed coupling of 6-bromo-4-(difluoromethyl)-3-hydroxypyridine with ethyl acrylate, followed by hydrolysis and esterification.

The physical and chemical properties of Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate are well-documented. It is a white crystalline solid with a melting point of approximately 120°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). Its molecular weight is 319.07 g/mol, and it has a logP value of around 1.5, indicating moderate lipophilicity.

In terms of biological activity, Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate has shown promising results in various assays. Recent studies have demonstrated its potential as a lead compound for the development of new drugs targeting specific biological pathways. For instance, it has been found to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that it may have antiviral properties against certain RNA viruses, making it a candidate for further investigation in this area.

The structural features of Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate contribute to its unique biological activity. The bromine atom on the pyridine ring can participate in halogen bonding interactions with biological targets, while the difluoromethyl group enhances lipophilicity and metabolic stability. The hydroxyl group provides a site for hydrogen bonding and can be modified to improve pharmacokinetic properties.

In the pharmaceutical industry, Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate is being explored as a potential therapeutic agent for various diseases. Its anti-inflammatory properties make it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD). Moreover, its antiviral activity suggests potential applications in the development of antiviral drugs for viral infections like influenza and hepatitis C.

Beyond pharmaceuticals, Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate has found applications in other areas as well. In agrochemicals, it has been investigated as a potential herbicide due to its ability to inhibit specific plant enzymes involved in photosynthesis and growth regulation. In materials science, its unique electronic properties make it an attractive candidate for the development of new functional materials such as organic semiconductors and photovoltaic materials.

The environmental impact of Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate is an important consideration in its development and application. Studies have shown that it degrades rapidly under environmental conditions, minimizing its persistence and potential for bioaccumulation. However, ongoing research is necessary to fully understand its environmental fate and effects.

In conclusion, Ethyl 6-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1805350-24-6) is a multifaceted compound with significant potential across various fields. Its unique structural features contribute to its diverse chemical reactivity and biological activity, making it a valuable candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.